Cas no 56734-10-2 (2-(Methylthio)-4-phenylpyrimidine)

2-(Methylthio)-4-phenylpyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a methylthio group at the 2-position and a phenyl ring at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The methylthio group enhances nucleophilic substitution potential, while the phenyl ring contributes to stability and π-electron delocalization. Its well-defined crystalline form ensures consistent purity, facilitating precise applications in cross-coupling reactions and as a building block for more complex heterocyclic systems. The compound’s balanced lipophilicity also makes it suitable for medicinal chemistry research targeting bioactive molecules.

2-(Methylthio)-4-phenylpyrimidine structure

56734-10-2 structure

Product Name:2-(Methylthio)-4-phenylpyrimidine

CAS No:56734-10-2

MF:C₁₁H₁₀N₂S

MW:202.275500774384

CID:348022

PubChem ID:817578

Update Time:2025-10-18

2-(Methylthio)-4-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-(Methylthio)-4-phenylpyrimidine
- 2-methylsulfanyl-4-phenylpyrimidine
- 2-methylthio-4-phenylpyrimidine
- AK136259
- Pyrimidine, 2-(methylthio)-4-phenyl-
- 2-methylthio-4-phenyl-pyrimidine
- LHQHZLLOGPDNGV-UHFFFAOYSA-N
- SBB092984
- 2-methylsulfanyl-4-phenyl-pyrimidine
- FCH1331143
- AX8257827
- ST24039694
- 2-(METHYLSULFANYL)-4-PHENYLPYRIMIDINE
- A848229
- 2-(methylthio)-4-phenylpyrimidine;2-Methylsulfanyl-4-phenylpyrimidine
- CS-0150098
- SB60530
- ETHYL2-ISOTHIOCYANATOPROPIONATE
- AKOS022171936
- SCHEMBL1034731
- AS-11603
- N10412
- 56734-10-2
- MFCD00234990
- DTXSID40355824
- DB-346284
- AC-907/25005417
- methyl 4-phenylpyrimidin-2-yl sulfide
- MDL： MFCD00234990
- Inchi： 1S/C11H10N2S/c1-14-11-12-8-7-10(13-11)9-5-3-2-4-6-9/h2-8H,1H3
- InChI Key： LHQHZLLOGPDNGV-UHFFFAOYSA-N
- SMILES： S(C)C1=NC=CC(C2C=CC=CC=2)=N1

Computed Properties

Exact Mass: 202.0566
Monoisotopic Mass: 202.05646950g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 51.1

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: Not available
Boiling Point: 363.4±11.0℃/760mmHg
Flash Point: 173.5±19.3 °C
PSA: 25.78
LogP: 2.86550
Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(Methylthio)-4-phenylpyrimidine Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazard Category Code： 36
Safety Instruction： 26
Storage Condition：Store at room temperature

2-(Methylthio)-4-phenylpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VP254-100mg	2-(Methylthio)-4-phenylpyrimidine	56734-10-2	97%	100mg	360CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VP254-250mg	2-(Methylthio)-4-phenylpyrimidine	56734-10-2	97%	250mg	743CNY	2021-05-08
Fluorochem	033480-250mg	2-(Methylthio)-4-phenylpyrimidine	56734-10-2	97%	250mg	￡63.00	2022-03-01
Fluorochem	033480-1g	2-(Methylthio)-4-phenylpyrimidine	56734-10-2	97%	1g	￡157.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VP254-200mg	2-(Methylthio)-4-phenylpyrimidine	56734-10-2	97%	200mg	494.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VP254-50mg	2-(Methylthio)-4-phenylpyrimidine	56734-10-2	97%	50mg	197.0CNY	2021-07-12
Chemenu	CM125684-1g	2-(methylthio)-4-phenylpyrimidine	56734-10-2	95%	1g	$299	2021-08-05
TRC	M220498-10mg	2-(Methylthio)-4-phenylpyrimidine	56734-10-2		10mg	$ 52.00	2023-09-07
TRC	M220498-50mg	2-(Methylthio)-4-phenylpyrimidine	56734-10-2		50mg	$ 184.00	2023-09-07
TRC	M220498-100mg	2-(Methylthio)-4-phenylpyrimidine	56734-10-2		100mg	$ 299.00	2023-09-07